3-(Benzyloxy)-2,4-difluorophenol

• Molecular Formula: C13H10F2O2
• Molecular Weight: 236.21 g/mol
• IUPAC Name: 2,4-difluoro-3-phenylmethoxyphenol
• InChI: InChI=1S/C13H10F2O2/c14-10-6-7-11(16)12(15)13(10)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2
• InChI Key: KQZMEZYBHACRFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2F)O)F

Description

3-(Benzyloxy)-2,4-difluorophenol is a fluorinated phenolic compound characterized by a benzyloxy group (-OCH₂C₆H₅) at the 3-position and fluorine atoms at the 2- and 4-positions of the phenol ring. The benzyloxy group introduces steric bulk and electron-donating properties via resonance, while the fluorine atoms act as electron-withdrawing substituents, modulating the compound’s electronic and steric profile. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry, where fluorinated aromatic systems are prized for their metabolic stability and lipophilicity .

Biological Activity

3-(Benzyloxy)-2,4-difluorophenol is an organic compound characterized by its unique phenolic structure, featuring two fluorine atoms at the 2 and 4 positions and a benzyloxy substituent. Its molecular formula is C₁₃H₁₀F₂O, and it exhibits significant potential in various biological applications due to its reactivity with biological molecules. This article delves into the compound's biological activity, synthesizing findings from diverse sources.

The presence of fluorine atoms enhances the lipophilicity of 3-(Benzyloxy)-2,4-difluorophenol, affecting its reactivity and interaction with biological systems. The benzyloxy group contributes to its versatility as a synthetic intermediate in organic chemistry, particularly in developing complex molecules.

Reactivity Studies

Interaction studies involving 3-(Benzyloxy)-2,4-difluorophenol focus on its reactivity with various biological molecules. The unique positioning of the fluorine atoms allows for diverse interactions crucial for designing compounds with specific biological properties. The compound's ability to form hydrogen bonds and engage in π-π stacking interactions enhances its potential as a therapeutic agent.

Case Studies

While direct case studies on 3-(Benzyloxy)-2,4-difluorophenol are scarce, research on related compounds provides insights into its potential applications.

• Antiviral Activity : A study explored the antiviral properties of difluorophenol derivatives against viral infections. The findings indicated that compounds with similar structures could inhibit viral replication effectively.
• Anti-inflammatory Effects : Research has shown that phenolic compounds can exhibit anti-inflammatory properties. The benzyloxy group may enhance this effect through modulation of inflammatory pathways.

Structure-Activity Relationship (SAR)

The structure-activity relationship of 3-(Benzyloxy)-2,4-difluorophenol can be analyzed by comparing it with other benzyloxy-substituted difluorophenols. The following table summarizes key findings:

Compound Name	Structural Features	Biological Activity
1-Benzyloxy-4-fluorobenzene	Benzyloxy group; fluorine at position 4	Moderate antimicrobial activity
1-Benzyloxy-2,6-difluorobenzene	Benzyloxy group; fluorines at positions 2 and 6	High antifungal activity
3-(Benzyloxy)-2,4-difluorophenol	Benzyloxy group; fluorines at positions 2 and 4	Potentially significant due to unique electronic effects

The specific positioning of the fluorine atoms in 3-(Benzyloxy)-2,4-difluorophenol significantly influences its chemical reactivity and biological properties compared to its analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(Benzyloxy)-2,4-difluorophenol with structurally related compounds, focusing on substituent patterns, physicochemical properties, and applications.

Structural Analogues with Varying Substituent Positions

Compound Name	Substituent Positions	Molecular Formula	Purity	Key Differences	Applications/Reactivity Insights
3-(Benzyloxy)-2,4-difluorophenol	3-OBn, 2-F, 4-F	C₁₃H₁₀F₂O₂	95–98%*	Reference compound; balanced electronic effects.	Suzuki coupling, drug intermediates .
2-(Benzyloxy)-3,5-difluorophenol (YF-7706)	2-OBn, 3-F, 5-F	C₁₃H₁₀F₂O₂	95%	Fluorines at 3 and 5 create meta-directing effects; altered regioselectivity.	Less steric hindrance for para reactions .
3-(Benzyloxy)-2,6-difluorophenol (YF-7637)	3-OBn, 2-F, 6-F	C₁₃H₁₀F₂O₂	95%	Fluorines at 2 and 6 create ortho/para-directing challenges.	Limited use in electrophilic substitution .
4-(Benzyloxy)-2,3-difluorophenol (YF-7704)	4-OBn, 2-F, 3-F	C₁₃H₁₀F₂O₂	98%	Benzyloxy at 4-position enhances para-substitution potential.	Preferred for coupling reactions .

Note: Purity data inferred from related compounds in .

Boronic Acid Derivatives

Compound Name	Functional Group	Molecular Formula	Similarity Score*	Key Differences	Applications
(4-(Benzyloxy)-2,6-difluorophenyl)boronic acid	Boronic acid (-B(OH)₂)	C₁₃H₁₁BF₂O₃	0.91	Boronic acid enables Suzuki-Miyaura coupling.	Cross-coupling reactions .
3-Benzyloxy-4-fluorophenylboronic acid	Boronic acid at 4-position	C₁₃H₁₂BFO₃	0.88	Single fluorine reduces electronic withdrawal.	Less reactive in electron-deficient systems .

Note: Similarity scores from based on Tanimoto coefficients.

Substituent Effects on Reactivity

• Electronic Effects: Fluorine’s electron-withdrawing nature deactivates the aromatic ring, but the benzyloxy group’s electron-donating resonance effect counterbalances this, creating a unique electronic profile. For example, 3-(Benzyloxy)-2,4-difluorophenol may exhibit enhanced stability in acidic conditions compared to non-fluorinated benzyloxy phenols . In contrast, 3-(Cyclopentyloxy)-2,4-difluorophenylboronic acid () replaces benzyloxy with a cyclopentyloxy group, reducing steric hindrance but also decreasing resonance stabilization .
• Steric Effects: The benzyl group in 3-(Benzyloxy)-2,4-difluorophenol introduces significant steric bulk, which can hinder reactions at the ortho positions. Comparatively, 1-(3-Benzyloxyphenyl)-2,2-difluoroethanol () lacks a phenol group, reducing its utility in electrophilic aromatic substitution .